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Compound of Interest

Compound Name:
Benzenesulfonic acid, tetradecyl-,

sodium salt

CAS No.: 1797-33-7

Cat. No.: B161727

Get Quote

Executive Summary
Linear Alkylbenzene Sulfonate (LAS) is the dominant anionic surfactant globally, yet in

pharmaceutical and high-precision biochemical applications, the specific behaviors of its

homologs are often conflated. This guide isolates the C14 homolog (Sodium

Tetradecylbenzene Sulfonate), the "heavy" fraction of commercial LAS.

While C10-C12 homologs are prized for solubility, the C14 homolog presents a unique

physicochemical profile: extreme hydrophobicity, a depressed Critical Micelle Concentration

(CMC), and elevated Krafft temperature. For drug development professionals, C14 LAS is

rarely an API carrier but serves as a critical benchmark in cleaning validation, membrane

protein solubilization, and environmental risk assessment (ERA) for manufacturing effluents.

Part 1: Molecular Architecture & Physicochemical
Profile
Structural Isomerism
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Unlike Sodium Dodecyl Sulfate (SDS), C14 LAS is not a single entity. It is a mixture of

positional isomers where the phenyl-sulfonate group attaches to different carbons along the

C14 chain (e.g., 2-phenyl to 7-phenyl isomers).

2-phenyl isomers: More linear character, lower solubility, slower biodegradation.

Internal isomers (5,6,7-phenyl): More compact steric volume, higher solubility, faster

biodegradation.

Key Physicochemical Constants
The following data represents high-purity Sodium C14 LAS (average isomer distribution).

Parameter Value (Approx.) Context & Implications

Molecular Weight ~376.5 g/mol Sodium salt basis.

CMC (25°C) 0.20 – 0.25 mM

Significantly lower than C12

LAS (~1.2 mM) and SDS (~8.2

mM). Indicates high

thermodynamic drive to

aggregate.

Krafft Point 28°C – 35°C

Critical Operational Constraint:

Below this temperature, C14

LAS exists as hydrated

crystals, not micelles. Cleaning

protocols must operate >40°C.

Log P (Octanol/Water) ~4.19

Highly lipophilic. Strong

adsorption to sludge and lipid

bilayers.

Surface Tension (at CMC) ~32-35 mN/m

Excellent wetting, but

kinetically slower than shorter

chains due to diffusion limits.

Structure-Property Logic
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The addition of two methylene groups (from C12 to C14) decreases the CMC by roughly one

order of magnitude. This follows the Traube’s Rule extension for ionic surfactants, driven by the

hydrophobic effect. The water structure enforcement around the C14 tail is entropically

unfavorable, driving the monomer violently into the micellar core or onto interfaces.
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Figure 1: Structural causality linking the C14 alkyl chain length to critical thermodynamic

properties.

Part 2: Interfacial Dynamics & Thermodynamics
The Entropic Driver
Micellization of C14 LAS is entropy-driven. At low temperatures (below Krafft point), the

enthalpy of solution is positive (endothermic) and large enough to prevent dissolution. As

temperature rises, the entropic gain of releasing "structured water" (icebergs) from around the

hydrophobic C14 tail overrides the enthalpic penalty.

Protocol: CMC Determination via Wilhelmy Plate
For precise characterization in drug formulation buffers, surface tension (γ) vs. log

concentration is the gold standard.
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Reagents:

High-purity water (18.2 MΩ·cm).

C14 LAS Standard (Sigma-Aldrich or equivalent, >98%).

Step-by-Step Methodology:

Preparation: Prepare a 5 mM stock solution of C14 LAS in the target buffer. Note: Sonicate

at 40°C to ensure full dissolution (above Krafft point).

Cleaning: Flame the Platinum Wilhelmy plate until glowing red to remove organic

contaminants.

Titration: Place pure buffer in the tensiometer vessel. Dosing pump adds C14 LAS stock in 2

µL increments.

Equilibration: Allow 180 seconds between additions. C14 LAS has slow diffusion kinetics

compared to C12; premature reading leads to dynamic surface tension errors.

Calculation: Plot γ vs. Log[C]. The intersection of the descending slope and the plateau

defines the CMC.

Part 3: Biological Interaction & Toxicology
For the pharmaceutical scientist, C14 LAS represents a potent lytic agent. Its interaction with

lipid bilayers differs from SDS due to the benzene ring, which can intercalate deeper into the

hydrophobic core of the bilayer.

Mechanism of Membrane Lysis
Adsorption: C14 monomers partition into the membrane (Log P ~4.2).

Expansion: The benzene ring creates steric stress, increasing membrane fluidity and

permeability.

Solubilization: At sub-solubilizing concentrations, it causes leakage. Above CMC, it extracts

lipids into mixed micelles.
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Toxicity Benchmark:

Daphnia magna (48h EC50): ~2-4 mg/L (More toxic than C12 LAS due to higher

bioconcentration factor).

Hemolysis: Highly hemolytic. Not suitable for injectable formulations.
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Figure 2: Mechanism of action for C14 LAS induced membrane lysis.

Part 4: Analytical Characterization Protocols
In cleaning validation (e.g., verifying a reactor is free of detergent), distinguishing C14 from the

lighter homologs is vital because C14 is the hardest to rinse (highest adsorption).
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HPLC-FLD Method for Homolog Separation
Standard UV detection is insufficient due to low sensitivity. Fluorescence detection (FLD)

targets the benzene ring.

Instrument: HPLC with Fluorescence Detector. Column: C8 or C18 Reversed-Phase (e.g.,

150mm x 4.6mm, 3µm). Note: C8 often provides better resolution between homologs than C18,

which retains C14 too strongly.

Mobile Phase:

A: Water + 0.1 M NaClO4 (Sodium Perchlorate). Why Perchlorate? It acts as a chaotropic

agent to sharpen the peak shape of the sulfonate.

B: Acetonitrile : Water (80:20).

Gradient:

Time (min) % A % B

0 65 35

15 30 70

| 20 | 0 | 100 |

Detection:

Excitation: 225 nm[1]

Emission: 290 nm[1]
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Figure 3: Analytical workflow for isolating C14 residues in cleaning validation.

Part 5: Pharmaceutical & Industrial Applications[2]
[3][4]
Cleaning Validation (The "Worst Case" Soil)
In pharmaceutical manufacturing, cleaning validation requires testing the removal of the "worst-

case" soil.

Why C14 LAS? Due to its high hydrophobicity and high Krafft point, C14 LAS residues are

more difficult to rinse with cold water than C10-C12.

Strategy: If your cleaning cycle removes C14 LAS to <10 ppb, it will easily remove the more

soluble homologs.

Environmental Risk Assessment (ERA)
For drugs co-formulated with surfactants or manufacturing sites discharging into waterways:

C14 LAS adsorbs strongly to activated sludge (Koc ~ 5.50).

Implication: It partitions into the solid phase in wastewater treatment plants (WWTP). While

biodegradable under aerobic conditions, its half-life is longer than C10. High concentrations

in sludge can inhibit anaerobic digesters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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